Cas no 1869109-10-3 (1-(Trifluoroacetyl)azocane-2-carboxylic acid)

• Product Name: 1-(Trifluoroacetyl)azocane-2-carboxylic acid
• CAS No: 1869109-10-3
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• MDL: MFCD32141271
• CID: 5616695
• PubChem ID: 130491247
• Update Time: 2025-06-09

1-(Trifluoroacetyl)azocane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoroacetyl)azocane-2-carboxylic acid
• EN300-3141907
• 1869109-10-3
• 1-(Trifluoroacetyl)azocane-2-carboxylic acid

• MDL： MFCD32141271
• Inchi： 1S/C10H14F3NO3/c11-10(12,13)9(17)14-6-4-2-1-3-5-7(14)8(15)16/h7H,1-6H2,(H,15,16)
• InChI Key： MBFGAMGZHNHGQN-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCCCCC1C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(Trifluoroacetyl)azocane-2-carboxylic acid

Introduction to 1-(Trifluoroacetyl)azocane-2-carboxylic Acid (CAS No. 1869109-10-3)

1-(Trifluoroacetyl)azocane-2-carboxylic acid (CAS No. 1869109-10-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of carboxylic acids and features a trifluoroacetyl group, which imparts distinct chemical properties and reactivity.

The chemical structure of 1-(Trifluoroacetyl)azocane-2-carboxylic acid is characterized by a cyclic azocane framework with a carboxylic acid group and a trifluoroacetyl moiety. The presence of the trifluoroacetyl group significantly influences the compound's physical and chemical properties, such as solubility, stability, and reactivity. These properties make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 1-(Trifluoroacetyl)azocane-2-carboxylic acid has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting specific biological pathways. For instance, researchers have investigated its role in modulating enzyme activity and protein-protein interactions, which are crucial for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

The synthesis of 1-(Trifluoroacetyl)azocane-2-carboxylic acid typically involves multi-step processes, including the formation of the azocane ring and the introduction of the trifluoroacetyl group. Advanced synthetic methods, such as transition-metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In addition to its synthetic utility, 1-(Trifluoroacetyl)azocane-2-carboxylic acid has been studied for its biological activity. Preclinical studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For example, it has been reported to inhibit the activity of specific kinases involved in cell proliferation and survival pathways. These findings suggest that 1-(Trifluoroacetyl)azocane-2-carboxylic acid could serve as a lead compound for further drug development efforts.

The pharmacokinetic profile of 1-(Trifluoroacetyl)azocane-2-carboxylic acid is another area of active research. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its therapeutic potential. Preliminary data indicate that the compound has favorable pharmacokinetic characteristics, making it suitable for both oral and parenteral administration routes.

In conclusion, 1-(Trifluoroacetyl)azocane-2-carboxylic acid (CAS No. 1869109-10-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is expected that new applications and insights will emerge, further highlighting the importance of this compound in the field.